Cas no 2091376-93-9 (ethyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate)

• Product Name: ethyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate
• CAS No: 2091376-93-9
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5655468
• PubChem ID: 131392451
• Update Time: 2025-05-19

ethyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate
• EN300-27727651
• 2091376-93-9
• ethyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate

• Inchi： 1S/C10H12N2O2/c1-2-14-10(13)8-3-7-4-11-6-9(7)12-5-8/h3,5,11H,2,4,6H2,1H3
• InChI Key： YRMQYWKDKKKLPF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC2CNCC=2C=1)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 51.2Ų

Additional information on ethyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate

Introduction to Ethyl 5H,6H,7H-pyrrolo[3,4-bpyridine-3-carboxylate] (CAS No. 2091376-93-9)

Ethyl 5H,6H,7H-pyrrolo[3,4-bpyridine-3-carboxylate] (CAS No. 2091376-93-9) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrrole-bipyridine class, a structural motif known for its versatile applications in medicinal chemistry. The unique arrangement of nitrogen and carbon atoms in its core structure imparts remarkable chemical and biological properties, making it a valuable scaffold for drug discovery and material science.

The molecular structure of Ethyl 5H,6H,7H-pyrrolo[3,4-bpyridine-3-carboxylate] features a fused ring system consisting of a pyrrole ring and a bipyridine moiety. This configuration not only enhances its stability but also allows for diverse functionalization, enabling researchers to tailor its properties for specific applications. The presence of an ester group at the 3-position of the pyrrole ring adds another layer of reactivity, facilitating further chemical modifications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Among these, derivatives of pyrrole-bipyridine have shown promise in various pharmacological applications. For instance, studies have highlighted the role of such compounds in modulating enzyme activity and interacting with biological targets. The< strong>Ethyl 5H,6H,7H-pyrrolo[3,4-bpyridine-3-carboxylate] structure has been explored for its potential in developing treatments for neurological disorders, cardiovascular diseases, and infectious diseases.

One of the most compelling aspects of Ethyl 5H,6H,7H-pyrrolo[3,4-bpyridine-3-carboxylate] is its ability to serve as a versatile intermediate in synthetic chemistry. Researchers have leveraged its structural features to develop new synthetic pathways and methodologies. These advancements have not only improved the efficiency of drug synthesis but also opened up new avenues for exploring complex molecular architectures. The compound's compatibility with various reaction conditions makes it an attractive choice for both academic and industrial laboratories.

The pharmaceutical industry has been particularly interested in< strong>Ethyl 5H,6H,7H-pyrrolo[3,4-bpyridine-3-carboxylate] due to its potential as a lead compound for drug development. Preclinical studies have demonstrated its efficacy in several disease models, prompting further investigation into its mechanisms of action. The compound's ability to interact with multiple biological targets suggests that it could be developed into a broad-spectrum therapeutic agent. This multifaceted potential has positioned it as a focal point in ongoing research efforts.

In addition to its pharmaceutical applications, Ethyl 5H,6H,7H-pyrrolo[3,4-bpyridine-3-carboxylate] has found utility in material science. Its unique electronic properties make it suitable for use in organic electronics and catalysis. Researchers are exploring its role in developing new materials with enhanced conductivity and stability. These findings underscore the compound's broad applicability beyond traditional pharmaceuticals.

The synthesis of< strong>Ethyl 5H,6H,7H-pyrrolo[3,4-bpyridine-3-carboxylate] involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes. These improvements have not only reduced costs but also made the compound more accessible for research purposes. The availability of high-quality< strong>Ethyl 5H,6H,7H-pyrrolo[3,4-bpyridine-3-carboxylate] samples has spurred further innovation in related fields.

Ongoing research continues to uncover new applications and derivatives of< strong>Ethyl 5H,6H,7H-pyrrolo[3,4-bpyridine-3-carboxylate]. Collaborative efforts between academia and industry are driving the exploration of its potential in diverse areas. As our understanding of its properties grows， so does its significance as a building block for future discoveries. The compound's versatility and promise make it a cornerstone in modern chemical research.